Cas no 2961-68-4 (Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1))

Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) structure
2961-68-4 structure
Product Name:Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
CAS No:2961-68-4
MF:C7H2Br2KNO
MW:315.003180980682
CID:256009
PubChem ID:23691011
Update Time:2025-04-19

Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
    • potassium,2,6-dibromo-4-cyanophenolate
    • 3,5-Dibromo-4-hydroxybenzonitrile potassium salt
    • BENZONITRILE,3,5-DIBROMO-4-HYDROXY-,POTASSIUM SALT
    • Bromoxynil potassium
    • Bromoxynil potassium salt
    • EINECS 220-998-3
    • Potassium 3,5-dibromo-4-hydroxyphenylcyanide
    • BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT
    • UNII-4G6L4W0LSO
    • 3,5-Dibromo-4-hydroxybenzonitrile potassium salt (1:1)
    • 4G6L4W0LSO
    • potassium;2,6-dibromo-4-cyanophenolate
    • Bromoxynil-potassium [ISO]
    • 3,5-DIBROMO-4-HYDROXYBENZONITRILE, POTASSIUM SALT
    • Q27259558
    • 2961-68-4
    • potassium;2, 6-dibromo-4-cyanophenolate
    • potassium 2,6-dibromo-4-cyanophenolate
    • BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT (1:1)
    • Bromoxynil-potassium
    • Potassium, (2,6-dibromo-4-cyanophenoxy)-
    • SCHEMBL22031666
    • Inchi: 1S/C7H3Br2NO.K/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
    • InChI Key: HKSBGIRAPYUOPP-UHFFFAOYSA-M
    • SMILES: BrC1C=C(C#N)C=C(C=1[O-])Br.[K+]

Computed Properties

  • Exact Mass: 312.81400
  • Monoisotopic Mass: 312.81402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8Ų

Experimental Properties

  • PSA: 46.85000
  • LogP: 3.22708

Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Security Information

  • Hazardous Material transportation number:UN 2588
  • HazardClass:6.1(b)
  • PackingGroup:II
  • Safety Term:6.1(b)
  • Packing Group:II
  • Packing Group:II
  • Hazard Level:6.1(b)
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